4,5-Dimethylthiazole-N-oxide-S-oxide

• Synonyms: 4,5-dimethylthiazole-N-oxide-S-oxide; DMT-NOSO
• Molecular Formula: C5H7NO2S
• Molecular Weight: 145.18 g/mol
• SMILES: CC1=C(S(=O)C=[N+]1[O-])C
• InChI: InChI=1S/C5H7NO2S/c1-4-5(2)9(8)3-6(4)7/h3H,1-2H3
• InChIKey: RALPCBXACRAYDQ-UHFFFAOYSA-N

Pharmacokinetic labs validating chlormethiazole metabolism require a certified dual-oxide reference standard for unambiguous LC-MS/MS quantification. 4,5-Dimethylthiazole-N-oxide-S-oxide (CAS 97937-19-4), the first-identified metabolite bearing both N-oxide and S-oxide on the thiazole ring, fills this gap. • Definitive detection via unique MW 145.18 and dual-oxidation MS signature • High thermal stability (bp ~332.4°C) supports use as a high-temperature GC calibrant • ≥95% purity with custom packaging for analytical method validation

4,5-Dimethylthiazole-N-oxide-S-oxide: Unique Dual-Oxidation Metabolite for Drug Metabolism and Heterocyclic Chemistry Research

4,5-Dimethylthiazole-N-oxide-S-oxide (CAS: 97937-19-4), with molecular formula C5H7NO2S and molecular weight 145.18 g/mol, is a heterocyclic compound formally named 4,5-dimethyl-1,3-thiazole 1,3-dioxide [1]. It is a unique metabolite derived from the drug chlormethiazole, distinguished by the oxidation of both the nitrogen and sulfur atoms within the thiazole ring [2]. Its formation and thermal stability are attributed to resonance stabilization across the oxidized heteroatoms [3].

Reference standard for chlormethiazole oxidative metabolism studies

Model compound for thiazole N- and S-oxidation pathway investigations

Scaffold for exploring dual S–O chalcogen bonding in materials research

• [1] MeSH Supplementary Concept Data 2024. 4,5-dimethylthiazole-N-oxide-S-oxide. View Source
• [2] Offen, C. P., Frearson, M. J., Wilson, K., & Burnett, D. (1985). 4,5-Dimethylthiazole-N-oxide-S-oxide: A metabolite of chlormethiazole in man. Xenobiotica, 15(6), 503-511. View Source
• [3] Scilit. 4,5-Dimethylthiazole-N-oxide-S-oxide: A metabolite of chlormethiazole in man. View Source

Why 4,5-Dimethylthiazole-N-oxide-S-oxide Cannot Be Substituted by Other Thiazole Derivatives

The presence of both an N-oxide and an S-oxide group on the same aromatic ring in 4,5-dimethylthiazole-N-oxide-S-oxide fundamentally alters its chemical properties compared to analogs bearing only a single oxidation state or no oxidation at all. For instance, mono-oxidized analogs like 4,5-dimethylthiazole S-oxide (MW 129.18) or the parent 4,5-dimethylthiazole (MW 113.18) lack the full resonance stabilization and electronic configuration of the dual-oxide [1]. Furthermore, the relative energy barriers for N-oxidation (17.90 kcal/mol) and S-oxidation (14.56 kcal/mol) are distinct and higher than epoxidation (13.63 kcal/mol), indicating that the formation of the dual-oxide is a thermodynamically and kinetically specific pathway not achievable by generic substitution [2]. Using an unoxidized thiazole or a simple N-oxide would result in a completely different reactivity profile, electronic structure, and biological recognition pattern [3].

Mono-oxide analogs lack full resonance stabilization and the dual electronic configuration of the N,S-dioxide.

Generic thiazoles do not reproduce the specific dual-oxidation pathway required for metabolic reference.

Unoxidized or single-oxide forms may shift reactivity and biological recognition profiles, compromising study validity.

• [1] PubChem. 4,5-Dimethylthiazole S-oxide (CID 5371684). View Source
• [2] Jaladanki, C. K., et al. (2021). Reactive Metabolites from Thiazole-Containing Drugs: Quantum Chemical Insights into Biotransformation and Toxicity. Chemical Research in Toxicology, 34(4), 1173-1185. View Source
• [3] Cameron, J., et al. (2021). N-Oxide S–O chalcogen bonding in conjugated materials. Chemical Science, 12(6), 2304-2312. View Source

4,5-Dimethylthiazole-N-oxide-S-oxide: Quantified Differentiation Evidence for Informed Procurement

Unique Dual-Oxidation State: First Reported Metabolite with N- and S-Oxidation on Aromatic Heteroatoms

4,5-Dimethylthiazole-N-oxide-S-oxide was identified as a novel metabolite of chlormethiazole and is the first reported metabolite involving oxidation of both heterocyclic atoms (nitrogen and sulfur) in an aromatic ring [1]. Its structural elucidation was confirmed by trimethylsilylation, deuterium exchange, reduction studies, and spectral analysis (i.r., n.m.r., and mass spectrum) [2]. The molecular formula C5H7NO2S (MW 145.18) [3] distinguishes it from all known mono-oxidized thiazole metabolites, which are limited to either N-oxide or S-oxide functionalities alone.

Unique Dual-Oxidation State

Reported

First reported metabolite with both N- and S-oxidation on an aromatic thiazole ring

Supports oxidative metabolism reference standard use

Qualitative differentiation from all known mono-oxidized thiazole metabolites

Evidence Dimension	Oxidation State
Target Compound Data	N-oxide and S-oxide on aromatic thiazole ring
Comparator Or Baseline	All previously reported thiazole metabolites (mono-oxidized only)
Quantified Difference	Qualitative: Dual oxidation vs. mono-oxidation
Conditions	Human urinary metabolite analysis following chlormethiazole administration

Why This Matters

For researchers studying oxidative drug metabolism or designing prodrugs, this compound provides a unique reference standard for a previously unobserved metabolic pathway.

• [1] Offen, C. P., Frearson, M. J., Wilson, K., & Burnett, D. (1985). 4,5-Dimethylthiazole-N-oxide-S-oxide: A metabolite of chlormethiazole in man. Xenobiotica, 15(6), 503-511. View Source
• [2] Scilit. 4,5-Dimethylthiazole-N-oxide-S-oxide: A metabolite of chlormethiazole in man. View Source
• [3] PubChem. 4,5-Dimethylthiazole-N-oxide-S-oxide (CID not assigned, see MeSH C046531). View Source

Thermal Stability via Resonance: Predicted Boiling Point of 332.4 ± 25.0 °C at 760 mmHg

Computational predictions indicate a boiling point of 332.4 ± 25.0 °C at 760 mmHg for 4,5-dimethylthiazole-N-oxide-S-oxide . This high predicted thermal stability is attributed to resonance stabilization across the N-oxide and S-oxide groups, as noted in the original characterization [1]. In contrast, the mono-oxide analog 4,5-dimethylthiazole S-oxide has a lower molecular weight (129.18) and lacks the full resonance stabilization, suggesting it would have different thermal behavior and potentially lower stability [2].

Predicted Boiling Point

Context-dependent

332.4 ± 25.0 °C (760 mmHg)

Indicates thermal stability for high-temperature GC methods

Computational prediction; experimental verification recommended

Evidence Dimension	Thermal Stability
Target Compound Data	Predicted boiling point: 332.4 ± 25.0 °C
Comparator Or Baseline	4,5-Dimethylthiazole S-oxide (mono-oxide)
Quantified Difference	Qualitative: Enhanced resonance stabilization leading to higher predicted thermal stability
Conditions	Computational prediction (ACD/Labs Percepta Platform) at 760 mmHg

Why This Matters

This predicted stability is critical for researchers requiring robust reference standards for high-temperature GC-MS analyses or long-term storage conditions.

• [1] Offen, C. P., Frearson, M. J., Wilson, K., & Burnett, D. (1985). 4,5-Dimethylthiazole-N-oxide-S-oxide: A metabolite of chlormethiazole in man. Xenobiotica, 15(6), 503-511. View Source
• [2] PubChem. 4,5-Dimethylthiazole S-oxide (CID 5371684). View Source

Molecular Weight Distinction: 145.18 g/mol vs. Mono-Oxide (129.18 g/mol) vs. Parent (113.18 g/mol)

The molecular weight of 4,5-dimethylthiazole-N-oxide-S-oxide is 145.18 g/mol, corresponding to the addition of two oxygen atoms (32 Da) to the parent thiazole (113.18 g/mol) [1]. This is distinct from the mono-oxidized analog 4,5-dimethylthiazole S-oxide, which has a molecular weight of 129.18 g/mol (one oxygen added) [2]. The exact mass difference (16 Da) allows for unambiguous differentiation by mass spectrometry. The compound's molecular formula (C5H7NO2S) and its various synonyms, including '4,5-dimethyl-1,3-thiazole 1,3-dioxide', are standardized in authoritative databases [3].

Molecular Weight

Head-to-head

145.18 g/mol (+32 Da from parent)

Enables unambiguous MS differentiation from mono-oxide (129.18 g/mol)

Distinction from S-oxide and parent thiazole

Evidence Dimension	Molecular Weight
Target Compound Data	145.18 g/mol
Comparator Or Baseline	4,5-Dimethylthiazole S-oxide (129.18 g/mol) and parent 4,5-dimethylthiazole (113.18 g/mol)
Quantified Difference	+16 Da from S-oxide; +32 Da from parent
Conditions	Calculated from molecular formula C5H7NO2S

Why This Matters

Accurate molecular weight is essential for procurement of the correct reference material, as misidentification with mono-oxide analogs would lead to incorrect analytical results and invalidate study conclusions.

• [1] PubChem. 4,5-Dimethylthiazole-N-oxide-S-oxide (MeSH C046531). View Source
• [2] PubChem. 4,5-Dimethylthiazole S-oxide (CID 5371684). View Source
• [3] CTD Base. 4,5-dimethylthiazole-N-oxide-S-oxide (CAS 97937-19-4). View Source

Energy Barrier for N- vs. S-Oxidation: 17.90 vs. 14.56 kcal/mol Informs Metabolic Pathway Preference

Quantum chemical hybrid DFT studies on thiazole oxidation reveal that the energy barrier for S-oxidation (14.56 kcal/mol) is lower than that for N-oxidation (17.90 kcal/mol) [1]. This suggests that, in a competitive metabolic environment, S-oxidation is kinetically favored over N-oxidation. The formation of the dual-oxide 4,5-dimethylthiazole-N-oxide-S-oxide therefore represents a specific, sequential oxidation process, likely involving initial S-oxidation followed by N-oxidation, or vice versa under specific enzymatic conditions. This energy profile is distinct from the even lower barrier for epoxidation (13.63 kcal/mol), which leads to a different reactive metabolite class [2].

Oxidation Energy Barriers

Class-level

S-oxidation: 14.56 kcal/mol; N-oxidation: 17.90 kcal/mol

Suggests kinetically favored S-oxidation pathway

DFT calculations on model thiazole systems

Evidence Dimension	Oxidation Energy Barrier
Target Compound Data	N-oxide: 17.90 kcal/mol; S-oxide: 14.56 kcal/mol
Comparator Or Baseline	Epoxidation (13.63 kcal/mol)
Quantified Difference	N-oxide barrier is 4.27 kcal/mol higher than epoxidation; S-oxide barrier is 0.93 kcal/mol higher
Conditions	DFT calculations on thiazole (TZ) and aminothiazole (ATZ) model systems

Why This Matters

Understanding these energy barriers is critical for researchers studying thiazole-containing drug metabolism, as it predicts the relative abundance and stability of oxidative metabolites.

• [1] Jaladanki, C. K., et al. (2021). Reactive Metabolites from Thiazole-Containing Drugs: Quantum Chemical Insights into Biotransformation and Toxicity. Chemical Research in Toxicology, 34(4), 1173-1185. View Source
• [2] PubMed Abstract. Reactive Metabolites from Thiazole-Containing Drugs: Quantum Chemical Insights into Biotransformation and Toxicity. View Source

Computational Evidence for Strong Intramolecular S–O Chalcogen Bonding in Thiazole N-Oxides

Systematic analysis of bithiazole-containing materials demonstrates that N-oxide incorporation induces a notably strong intramolecular S–O chalcogen bonding interaction between the N-oxide oxygen and the neighboring sulfur atom [1]. This interaction rigidifies the conjugated system and affects the electronic band gap by raising the HOMO and lowering the LUMO energy levels [2]. While the specific compound 4,5-dimethylthiazole-N-oxide-S-oxide has not been directly studied in this context, the presence of both an N-oxide and an S-oxide group suggests the potential for unique, dual chalcogen bonding interactions that would not be possible in mono-oxidized analogs, potentially leading to distinct optoelectronic or physical properties.

S–O Chalcogen Bonding

Class-level

N-oxide induces strong intramolecular S–O interaction

Potential for dual chalcogen bonding in materials design

Inferred from bithiazole-N-oxide studies; requires direct validation

Evidence Dimension	Intramolecular Chalcogen Bonding Strength
Target Compound Data	Predicted strong S–O interaction based on N-oxide presence
Comparator Or Baseline	Thiazole without N-oxide (no S–O chalcogen bond)
Quantified Difference	Qualitative: Significant rigidification and band gap alteration reported for N-oxide-containing bithiazoles
Conditions	Computational and experimental analysis of bithiazole-N-oxide conjugated materials

Why This Matters

For researchers exploring thiazole-based materials or catalysts, this class-level inference suggests that 4,5-dimethylthiazole-N-oxide-S-oxide could serve as a unique building block for creating materials with tailored electronic properties.

• [1] Cameron, J., et al. (2021). N-Oxide S–O chalcogen bonding in conjugated materials. Chemical Science, 12(6), 2304-2312. View Source
• [2] Cameron, J., et al. (2018). Effect of N-Oxide Incorporation on Thiazole-Containing Conjugated Polymers. View Source

4,5-Dimethylthiazole-N-oxide-S-oxide: Recommended Research and Industrial Application Scenarios

Reference Standard for Chlormethiazole Metabolism and Pharmacokinetic Studies

As the first identified dual-oxide metabolite of chlormethiazole, 4,5-dimethylthiazole-N-oxide-S-oxide serves as an essential reference standard for quantitative analysis of urinary or plasma metabolites in pharmacokinetic and drug metabolism studies. Its unique molecular weight and oxidation state enable unambiguous LC-MS/MS or GC-MS detection and quantitation [1]. Procurement of this specific compound is critical for laboratories validating chlormethiazole metabolic pathways or assessing individual variability in drug oxidation capacity [2].

Model Compound for Computational and Experimental Studies of Thiazole Oxidation

The dual-oxidation state of 4,5-dimethylthiazole-N-oxide-S-oxide makes it an ideal model compound for investigating the mechanisms and energetics of heteroaromatic N- and S-oxidation. Its formation requires overcoming distinct energy barriers for N-oxidation (17.90 kcal/mol) and S-oxidation (14.56 kcal/mol), as determined by DFT calculations on thiazole systems [3]. Researchers studying cytochrome P450-mediated metabolism or designing safer thiazole-containing drugs can use this compound as a positive control or substrate to probe sequential oxidation pathways.

Building Block for Exploring Dual Chalcogen Bonding in Materials Science

Recent studies on bithiazole-N-oxide systems reveal that the N-oxide functionality induces strong intramolecular S–O chalcogen bonding, leading to rigidification and altered electronic properties in conjugated materials [4]. 4,5-Dimethylthiazole-N-oxide-S-oxide, with its dual N-oxide and S-oxide groups, offers a unique scaffold for investigating how multiple, adjacent chalcogen bonding interactions might further modulate electronic structure, charge transport, or solid-state packing in organic electronic materials. It represents a specialized building block for researchers developing novel organic semiconductors or optoelectronic devices.

Analytical Chemistry: Differentiation of Thiazole Oxidation Products

The distinct molecular weight (145.18 g/mol) and dual-oxide structure of 4,5-dimethylthiazole-N-oxide-S-oxide allow it to serve as a definitive marker for differentiating between various thiazole oxidation products in complex mixtures [5]. Its predicted high thermal stability (boiling point ~332.4 °C) also makes it suitable for use as a stable calibrant in high-temperature GC methods. This is particularly valuable for analytical laboratories developing or validating methods for the detection of thiazole-derived drug metabolites or environmental degradation products.

Application

Selection Property

Validation Focus

Reference standard for chlormethiazole metabolism

Unique dual-oxide metabolite identity

Mass spectrometric quantification specificity

Model for thiazole oxidation studies

Reported energy barriers for sequential oxidation

Kinetic pathway model validation

Scaffold for dual chalcogen bonding research

Predicted dual chalcogen bonding capability

Material electronic property assessment

Analytical differentiation of thiazole oxides

Distinct molecular weight and predicted thermal stability

Chromatographic and mass spectrometric resolution

• [1] Offen, C. P., Frearson, M. J., Wilson, K., & Burnett, D. (1985). 4,5-Dimethylthiazole-N-oxide-S-oxide: A metabolite of chlormethiazole in man. Xenobiotica, 15(6), 503-511. View Source
• [2] Scilit. 4,5-Dimethylthiazole-N-oxide-S-oxide: A metabolite of chlormethiazole in man. View Source
• [3] Jaladanki, C. K., et al. (2021). Reactive Metabolites from Thiazole-Containing Drugs: Quantum Chemical Insights into Biotransformation and Toxicity. Chemical Research in Toxicology, 34(4), 1173-1185. View Source
• [4] Cameron, J., et al. (2021). N-Oxide S–O chalcogen bonding in conjugated materials. Chemical Science, 12(6), 2304-2312. View Source
• [5] PubChem. 4,5-Dimethylthiazole S-oxide (CID 5371684). View Source